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Compound of Interest

Compound Name: 2-Nitromesitylene
CAS No.: 603-71-4
Cat. No.: B1583763
Get Quote
. J

Executive Summary

2-Nitromesitylene (1,3,5-trimethyl-2-nitrobenzene) presents a unique analytical challenge due
to the significant steric hindrance provided by the two ortho-methyl groups flanking the nitro
moiety. While standard spectroscopic methods like NMR are definitive, Mass Spectrometry
(MS) offers a rapid, high-sensitivity alternative for structural confirmation in complex matrices or
during synthesis monitoring.

This guide compares Electron lonization (El) against Chemical lonization (Cl), demonstrating
why El is the superior "product” for structural validation in this context. The recommendation is
grounded in the "Ortho Effect," a specific fragmentation mechanism that serves as a diagnostic
fingerprint for 2-nitromesitylene, distinguishing it from less hindered isomers.

The Structural Challenge

The core difficulty in analyzing 2-nitromesitylene lies in differentiating it from other
trimethylnitrobenzene isomers (e.g., 4-nitro-1,2,3-trimethylbenzene).
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 Steric Inhibition of Resonance: The nitro group in 2-nitromesitylene is forced out of planarity
with the benzene ring due to the steric bulk of the adjacent methyl groups.

o Isomer Differentiation: Standard mass detection often relies on the molecular ion (

). However, isomers share the same MW (165.19 Da). Differentiation requires a technique
that exploits the specific spatial arrangement of atoms.

Comparative Analysis: El vs. Cli

For the specific task of confirming the structure (not just the mass) of 2-nitromesitylene,
Electron lonization (El) outperforms Chemical lonization (Cl).

Feature Electron lonization (EI) Chemical lonization (CI)

High (70 eV) - "Hard" o
Energy Level o Low - "Soft" lonization
lonization

Molecular lon (

Primary Output Rich fragmentation pattern.
) dominance.
o High. Induces the diagnostic Low. Preserves the molecule;
Structural Specificity o
"Ortho Effect" (Loss of OH). minimizes rearrangement.
Excellent. Isomers without
ortho-methyls do not show Poor. Isomers yield identical
Isomer Distinction intense
peaks.
peaks.
) Preferred for structural Alternative for molecular
Verdict i _ . L
confirmation. weight verification only.

Expert Insight: While Cl is excellent for determining the molecular weight of fragile compounds,
it fails to trigger the high-energy rearrangement required to prove the ortho relationship
between the nitro and methyl groups. Therefore, El is the required standard for this application.

Mechanistic Insight: The Ortho Effect
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The definitive confirmation of 2-nitromesitylene is the presence of a base peak (or high-
intensity fragment) at m/z 148, corresponding to the loss of a hydroxyl radical (

).
The Mechanism

This is a McLafferty-type rearrangement facilitated by the proximity of the nitro oxygen to the
ortho-methyl hydrogens.

o Excitation: The nitro group oxygen abstracts a hydrogen atom from the adjacent methyl
group.

e Rearrangement: A six-membered transition state forms.
o Elimination: An OH radical is expelled, leaving a resonance-stabilized cation at
148.

Note: Isomers lacking an ortho-methyl group (or having only one) often favor the loss of

(

119) over the loss of

Mechanism Key

Proximity of NO2 to CH3 drives reaction

[M - OHJ+
(m/z 148)

Transition State Diagnostic Peak
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Figure 1: The Ortho Effect mechanism.[1][2] The loss of OH (17 Da) is the structural fingerprint
of 2-nitromesitylene.

Experimental Protocol (Self-Validating)

This protocol uses GC-MS (EI mode) to confirm the structure. It is self-validating through the
use of an alkane ladder and specific ion ratio checks.

Reagents & Equipment[3][4]
o Standard: 2-Nitromesitylene (>98% purity).
e Solvent: Dichloromethane (DCM) or Ethyl Acetate (HPLC Grade).

e Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).

Step-by-Step Workflow

e Sample Preparation:
o Dissolve 1 mg of 2-nitromesitylene in 10 mL DCM (100 ppm stock).
o Dilute 100

L of stock into 900

L DCM (10 ppm final).
o GC Parameters:
o Column: HP-5ms or DB-5ms (30m x 0.25mm x 0.25
m).
o Inlet: Splitless mode, 250°C.
o Oven: 60°C (1 min hold)

20°C/min
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280°C (3 min hold).

e MS Parameters (El Mode):

o Source Temp: 230°C.

o lonization Energy: 70 eV.[3]

o Scan Range: 40-300 amu.
 Validation Criteria (The "Self-Check"):

o Retention Time: Must match standard (

0.05 min).

o lon Ratio: The abundance of

148 must be >50% of the base peak (often it is the base peak).
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Figure 2: Operational workflow for GC-MS structural confirmation.

Data Interpretation

To validate the structure, compare your experimental spectrum against the following reference

data.
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] Structural Relative Intensity
m/z lon Identity L .
Significance (Typical)

Molecular lon
165 ] 40-60%
(Confirm MW)

Primary Confirmation
148 100% (Base Peak)
(Ortho Effect)

Secondary loss of
132 10-20%
oxygen

Loss of Nitro group
119 20-30%
(Standard)

Tropylium ion
91 . 50-70%
(Aromatic backbone)

Interpretation Logic:

e Check m/z 165: confirms the molecular formula

[4]

o Check m/z 148: If this peak is dominant, the nitro group is flanked by methyls. If

119 is the base peak and 148 is weak/absent, the structure is likely an isomer (e.g., 4-nitro-
1,2,3-trimethylbenzene).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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